Cas no 6748-91-0 (Methyl 2,3-Di-O-benzoyl-4,6-O-benzylidene-α-D-glucopyranoside)

• Product Name: Methyl 2,3-Di-O-benzoyl-4,6-O-benzylidene-α-D-glucopyranoside
• CAS No: 6748-91-0
• Molecular Formula: C₂₈H₂₆O₈
• Molecular Weight: 490.5012
• MDL: MFCD02167693
• CID: 522515
• PubChem ID: 87561032

Methyl 2,3-Di-O-benzoyl-4,6-O-benzylidene-α-D-glucopyranoside Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl4,6-O-(phenylmethylene)-, dibenzoate (9CI)
• Methyl 2,3-Di-O-benzoyl-4,6-O-benzylidene-alpha-D-glucopyranoside
• [(4aS,6S,7S,8S,8aR)-7-benzoyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate
• Methyl-2,3-di-O-Benzylidene-Alpha-D-Glucopyranoside
• METHYL-4,6-DI-O-BENZYLIDENE-2,3-DI-O-BENZOYL-Α-D-GLUCOPYRANOSIDE
• MLS002608130
• (4aR,6S,7R,8S,8aR)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxine-7,8-diyl dibenzoate
• NSC92311
• HMS3078B10
• NSC38954
• NSC39264
• NSC185319
• 8-(benzoyloxy)-6-methoxy-2-phenylhexahydropyrano[3,2-d][1,3]dioxin-7-yl benzoate
• ST001460
• SMR001526881
• Methyl 2,3-di-O-benzoyl-4,6-O-benzylidenehexopyranoside
• a-D-Galactopyranoside, methy
• Methyl 2,3-di-O-benzoyl-4,6-O-benzylidene-a-D-glucopyranoside
• CS-0226042
• 6748-91-0
• Methyl 2,3-di-O-benzoyl-4,6-O-benzylidene--D-glucopyranoside
• SCHEMBL7151334
• W-203494
• a-D-Glucopyranoside,methyl4,6-O-(phenylmethylene)-,dibenzoate(9ci)
• Methyl 2,3-Di-O-benzoyl-4,6-O-benzylidene-
• A-D-glucopyranoside
• T72819
• Methyl-4,6-di-O-benzyliden-2,3-di-O-benzoyl-alpha-D-galactopyranoside
• [(4aR,6S,7R,8S,8aR)-7-benzoyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate
• NSC-38954
• NSC-92311
• (7-benzoyloxy-6-methoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl) benzoate
• Methyl2,3-Di-O-benzoyl-4,6-O-benzylidene-alpha-D-glucopyranoside
• 6884-04-4
• methyl 2,3-di-o-benzoyl-4,6-o-benzylidene-beta-d-glucopyranoside
• 7-(benzoyloxy)-6-methoxy-2-phenyl-hexahydro-2H-pyrano[3,2-d][1,3]dioxin-8-yl benzoate
• CHEMBL1890684
• 6748-85-2
• NSC-39264
• NSC-185319
• AKOS024273761
• DTXSID50968368
• 6953-72-6
• Methyl-4,6-di-O-benzylidene-2,3-di-O-benzoyl-alpha-D-mannopyranoside

• MDL： MFCD02167693
• InChIKey： CGMUHSNJRXPSSA-UHFFFAOYSA-N
• Inchi： 1S/C28H26O8/c1-31-28-24(35-26(30)19-13-7-3-8-14-19)23(34-25(29)18-11-5-2-6-12-18)22-21(33-28)17-32-27(36-22)20-15-9-4-10-16-20/h2-16,21-24,27-28H,17H2,1H3
• SMILES： O1C([H])(C([H])(C([H])(C2([H])C1([H])C([H])([H])OC([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])O2)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 490.163
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 490.163
• Heavy Atom Count: 36
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 89.5

Experimental Properties

• LogP: 3.92310
• Boiling Point: 619.8ºC at 760 mmHg
• Melting Point: 152.0 to 157.0 deg-C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 264.5ºC
• Density: 1.33 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins